Cas no 210964-04-8 (1-Piperidinecarboxylic acid, 4-[[4-(methoxycarbonyl)phenyl]methyl]-,1,1-dimethylethyl ester)

• Product name: 1-Piperidinecarboxylic acid, 4-[[4-(methoxycarbonyl)phenyl]methyl]-,1,1-dimethylethyl ester
• CAS No: 210964-04-8
• MF: C₁₉H₂₇NO₄
• MW: 333.421985864639
• CID: 1398382
• PubChem ID: 11537302

1-Piperidinecarboxylic acid, 4-[[4-(methoxycarbonyl)phenyl]methyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[[4-(methoxycarbonyl)phenyl]methyl]-,1,1-dimethylethyl ester
• OOWIABLDBGPPCI-UHFFFAOYSA-N
• 1-Piperidinecarboxylic acid, 4-[[4-(methoxycarbonyl)phenyl]methyl]-, 1,1-dimethylethyl ester
• E77848
• TERT-BUTYL 4-(4-(METHOXYCARBONYL)BENZYL)PIPERIDINE-1-CARBOXYLATE
• Tert-butyl 4-[(4-methoxycarbonylphenyl)methyl]piperidine-1-carboxylate
• 210964-04-8
• AS-84824
• CS-0529972
• tert-Butyl4-(4-(methoxycarbonyl)benzyl)piperidine-1-carboxylate
• DB-145308
• tert-Butyl 4-(4-methoxycarbonylbenzyl)piperidine-1-carboxylate
• SCHEMBL3907013

• Inchi： InChI=1S/C19H27NO4/c1-19(2,3)24-18(22)20-11-9-15(10-12-20)13-14-5-7-16(8-6-14)17(21)23-4/h5-8,15H,9-13H2,1-4H3
• InChI Key： OOWIABLDBGPPCI-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCC(CC1)CC2=CC=C(C=C2)C(=O)OC

Computed Properties

• Exact Mass: 333.19411
• Monoisotopic Mass: 333.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 55.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 1-Piperidinecarboxylic acid, 4-[[4-(methoxycarbonyl)phenyl]methyl]-,1,1-dimethylethyl ester

Introduction to 1-Piperidinecarboxylic acid, 4-[[4-(methoxycarbonyl)phenyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 210964-04-8)

1-Piperidinecarboxylic acid, 4-[[4-(methoxycarbonyl)phenyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 210964-04-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a methoxycarbonyl group, and a tert-butyl ester moiety. These structural elements contribute to its potential therapeutic applications and make it an important molecule for further investigation.

The chemical structure of 1-Piperidinecarboxylic acid, 4-[[4-(methoxycarbonyl)phenyl]methyl]-, 1,1-dimethylethyl ester can be represented as follows: C₂₀H₂₇NO₄. The compound's molecular weight is approximately 353.43 g/mol. The presence of the piperidine ring and the methoxycarbonyl group imparts specific chemical properties that are crucial for its biological activity and stability.

In recent years, there has been a growing interest in the development of novel compounds for the treatment of various diseases. 1-Piperidinecarboxylic acid, 4-[[4-(methoxycarbonyl)phenyl]methyl]-, 1,1-dimethylethyl ester has shown promise in several areas of research, particularly in the field of anti-inflammatory and anti-cancer therapies. The compound's ability to modulate specific biological pathways makes it a valuable candidate for further study.

The synthesis of 1-Piperidinecarboxylic acid, 4-[[4-(methoxycarbonyl)phenyl]methyl]-, 1,1-dimethylethyl ester involves a series of well-defined chemical reactions. One common approach involves the reaction of piperidine with an appropriate carboxylic acid derivative followed by esterification with tert-butanol. The resulting compound is then subjected to further functionalization to introduce the methoxycarbonyl group. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The biological activity of 1-Piperidinecarboxylic acid, 4-[[4-(methoxycarbonyl)phenyl]methyl]-, 1,1-dimethylethyl ester has been extensively studied in vitro and in vivo. In cell culture experiments, the compound has demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has shown potential as an anti-cancer agent by inducing apoptosis in various cancer cell lines.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Piperidinecarboxylic acid, 4-[[4-(methoxycarbonyl)phenyl]methyl]-, 1,1-dimethylethyl ester in human subjects. Preliminary results have been promising, with the compound exhibiting favorable pharmacokinetic properties and minimal side effects. These findings suggest that it may have a role in the treatment of inflammatory diseases and certain types of cancer.

The pharmacological profile of 1-Piperidinecarboxylic acid, 4-[[4-(methoxycarbonyl)phenyl]methyl]-, 1,1-dimethylethyl ester is influenced by its unique chemical structure. The piperidine ring provides flexibility and conformational stability, which are important for binding to target proteins. The methoxycarbonyl group enhances lipophilicity and improves cellular uptake, while the tert-butyl ester moiety contributes to metabolic stability and prolongs the compound's half-life in vivo.

In addition to its therapeutic potential, 1-Piperidinecarboxylic acid, 4-[[4-(methoxycarbonyl)phenyl]methyl]-, 1,1-dimethylethyl ester has also been explored as a lead compound for drug discovery efforts. Researchers are investigating structural modifications to enhance its potency and selectivity for specific targets. These efforts aim to develop more effective drugs with improved safety profiles.

The environmental impact of 1-Piperidinecarboxylic acid, 4-[[4-(methoxycarbonyl)phenyl]methyl]-, 1,1-dimethylethyl ester is another area of interest. Studies have shown that the compound is biodegradable and does not accumulate in the environment at toxic levels. This makes it a more environmentally friendly option compared to some other pharmaceutical compounds.

In conclusion, 1-Piperidinecarboxylic acid, 4-[[4-(methoxycarbonyl)phenyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 210964-04-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to provide valuable insights into its safety and efficacy.